3-(3-Chloro-4-methoxyphenyl)-3-phenylpropanoic acid

• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-3-phenylpropanoic acid
• InChI: InChI=1S/C16H15ClO3/c1-20-15-8-7-12(9-14(15)17)13(10-16(18)19)11-5-3-2-4-6-11/h2-9,13H,10H2,1H3,(H,18,19)
• InChI Key: ZTHNROQWCPZUIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CC(=O)O)C2=CC=CC=C2)Cl
• Molecular Formula: C16H15ClO3
• Molecular Weight: 290.74 g/mol

Description

“3-(3-Chloro-4-methoxyphenyl)propionic acid” is an organic compound with the molecular formula C10H11ClO3 and a molecular weight of 214.65. It is used as a building block in organic synthesis.

Molecular Structure Analysis

The molecular structure of “3-(3-Chloro-4-methoxyphenyl)propionic acid” includes a propionic acid group attached to a phenyl ring, which is further substituted with a chloro group at the 3rd position and a methoxy group at the 4th position.

Physical And Chemical Properties Analysis

The compound is a solid with a melting point of 115-119 °C.

Scientific Research Applications

Antioxidative Properties

Research into phenylpropanoids, compounds structurally related to 3-(3-Chloro-4-methoxyphenyl)-3-phenylpropanoic acid, has revealed antioxidative properties significant for scientific research. For example, a study on the berries of Pimenta dioica identified a related phenylpropanoid demonstrating the ability to inhibit the autoxidation of linoleic acid, suggesting potential applications in exploring natural antioxidant sources (Kikuzaki et al., 1999).

Enzymatic Inhibition

Another area of research involves the study of enzyme inhibitors, where derivatives of phenylpropanoic acids have been investigated for their ability to inhibit carboxypeptidase A, an enzyme involved in protein digestion. This highlights the potential for using these compounds in studying enzyme function and regulation (Galardy & Kortylewicz, 1984).

Chemical Stability and Reactivity

The stability and reactivity of phenylpropanoid derivatives under various conditions are critical for understanding their potential applications in chemical synthesis and materials science. Studies on the fragmentation of arylalkanol radical cations and the influence of substituents on their stability provide valuable insights into the design of new materials and the development of novel synthetic pathways (Baciocchi et al., 1996).

Complexation and Extraction Studies

Research has also focused on the complexation behaviors of phenylacetic and benzoic acids with lanthanoid(III) ions, offering perspectives on the use of such compounds in separation sciences and the development of new materials with specific optical or magnetic properties (Hasegawa et al., 1989).

Antimicrobial Activity

Studies on the growth inhibition of Phytophthora parasitica by aromatic acids, including phenylpropanoic acid derivatives, shed light on their potential as natural pesticides or antimicrobial agents, offering a more environmentally friendly approach to disease control in agriculture (Snook et al., 1992).